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Compound of Interest

Compound Name: Adipic acid-d8

Cat. No.: B3044178

Essential Safety and Handling Guide for Adipic
Acid-d8

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Adipic acid-d8. The following
procedures are designed to ensure safe handling, storage, and disposal of this compound in a
laboratory setting.

Adipic acid-d8, a deuterated form of adipic acid, is a white, crystalline powder.[1] While stable
under normal conditions, it can cause serious eye irritation and respiratory irritation if inhaled.
[2][3][4] A significant physical hazard is the potential for fine dust particles to form explosive
mixtures with air.[5][6] Adherence to the following protocols is crucial for minimizing risk.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling Adipic
acid-d8. Proper selection and use of PPE are the first line of defense against exposure.
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PPE Category Item Specifications & Use

Wear tightly fitting safety
goggles or a face shield to

Eye & Face Protection Safety Glasses/Goggles ] ]
protect against dust particles.

[417]

Impermeable gloves (e.g.,
nitrile, neoprene) must be
worn.[2][4] Inspect gloves for
Hand Protection Chemical-Resistant Gloves integrity before each use and
employ proper removal
techniques to avoid skin

contact.[4]

A NIOSH-approved air-

purifying particulate respirator
Respiratory Protection Particulate Respirator (e.g., N95) is necessary when

ventilation is inadequate or if

dust is generated.[6]

Alab coat, apron, or coveralls
Body Protection Protective Clothing should be worn to prevent skin
contact.[1][5]

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation:
o Ensure a safety shower and eyewash station are readily accessible.[5]

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust
inhalation.[2]

e Ground all equipment and use non-sparking tools to prevent static discharge, which could
ignite dust.[2][8]
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Keep incompatible materials, such as strong oxidizing agents and bases, away from the
handling area.[5]

. Handling:

Avoid generating dust during handling.[2] If possible, use a wet method or a vacuum system
for transfers.[5]

Do not eat, drink, or smoke in the handling area.[5]
Wash hands thoroughly with soap and water after handling and before breaks.[4]
. Storage:
Store Adipic acid-d8 in a cool, dry, well-ventilated area in a tightly sealed container.[1]
Protect the container from moisture and physical damage.[2]
Store away from heat and all sources of ignition.[8]

Emergency and Spill Response

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][9] Seek immediate medical attention.[3]

» Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[4][9]
Spill:
o Evacuate all non-essential personnel from the spill area.[5]

o Wearing full PPE, clean up the spill using a wet method or a HEPA-filtered vacuum to
avoid creating dust.[5] Do not dry sweep.[5]

o Collect the spilled material in a sealed, properly labeled container for disposal.[2]
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o Ventilate the area and wash the spill site after material pickup is complete.[5]
Disposal Plan
Contaminated materials and unused Adipic acid-d8 must be treated as hazardous waste.
e Collect all waste in a suitable, sealed, and clearly labeled container.[2][4]
e Dispose of the waste through a licensed professional waste disposal service.[10]

« Adhere to all local, state, and federal regulations for chemical waste disposal.[10]

Workflow for Safe Handling of Adipic Acid-d8
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Caption: Procedural workflow for the safe handling of Adipic acid-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3044178?utm_src=pdf-custom-synthesis
https://www.sinotainuo.com/How-Should-Adipic-Acid-Be-Handled-Safely-id47230216.html
https://redox.com/wp-content/sds/1639.pdf
https://www.chemos.de/import/data/msds/GB_en/124-04-9-A0017373-GB-en.pdf
https://www.cdhfinechemical.com/images/product/msds/19_2129082934_AdipicAcid-CASNO-124-04-9-MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0026.pdf
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/adipic-acid.pdf
https://download.basf.com/p1/000000000030042497_SDS_GEN_US/en_US/Adipic_Acid_-_G_30042497_SDS_GEN_US_en_5-0.pdf
https://download.basf.com/p1/000000000030774372_SDS_GEN_VN/en_VN/Adipic_Acid_-_F_30774372_SDS_GEN_VN_en_5-0.pdf
https://www.columbuschemical.com/MSDS/SDS/Adipic%20Acid%2099%25%200537.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25124.pdf
https://www.benchchem.com/product/b3044178#personal-protective-equipment-for-handling-adipic-acid-d8
https://www.benchchem.com/product/b3044178#personal-protective-equipment-for-handling-adipic-acid-d8
https://www.benchchem.com/product/b3044178#personal-protective-equipment-for-handling-adipic-acid-d8
https://www.benchchem.com/product/b3044178#personal-protective-equipment-for-handling-adipic-acid-d8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044178?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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